Cas no 937047-44-4 (2-Methylpyrrolo[2,1-f][1,2,4]triazin-4-amine)

• Product Name: 2-Methylpyrrolo[2,1-f][1,2,4]triazin-4-amine
• CAS No: 937047-44-4
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 2852743
• PubChem ID: 55285512
• Update Time: 2025-11-07

2-Methylpyrrolo[2,1-f][1,2,4]triazin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-methylpyrrolo[2,1-f][1,2,4]triazin-4-amine
• Pyrrolo[2,1-f][1,2,4]triazin-4-aMine, 2-Methyl-
• AMY19063
• 937047-44-4
• DTXSID40717448
• SCHEMBL5080208
• EN300-6769416
• AKOS006351954
• CS-0257776
• G73602
• WNZYBEJCEJFTES-UHFFFAOYSA-N
• 2-Methylpyrrolo[2,1-f][1,2,4]triazin-4-amine

• Inchi： 1S/C7H8N4/c1-5-9-7(8)6-3-2-4-11(6)10-5/h2-4H,1H3,(H2,8,9,10)
• InChI Key： WNZYBEJCEJFTES-UHFFFAOYSA-N
• SMILES： N12C=CC=C1C(N)=NC(C)=N2

Computed Properties

• Exact Mass: 148.074896272g/mol
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 2-Methylpyrrolo[2,1-f][1,2,4]triazin-4-amine

Comprehensive Overview of 2-Methylpyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS No. 937047-44-4): Properties, Applications, and Research Insights

The compound 2-Methylpyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS No. 937047-44-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This nitrogen-rich heterocycle belongs to the pyrrolotriazine family, a class of compounds known for their diverse pharmacological properties. Researchers have increasingly focused on this scaffold for its potential in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

From a structural perspective, 2-Methylpyrrolo[2,1-f][1,2,4]triazin-4-amine features a fused tricyclic system containing both pyrrole and triazine moieties. The presence of the methyl group at the 2-position and the amine functionality at the 4-position contribute to its distinctive chemical behavior and molecular interactions. These structural elements make it an attractive building block for medicinal chemistry, particularly in the design of small molecule therapeutics targeting various disease pathways.

Recent scientific literature highlights the growing importance of pyrrolotriazine derivatives in addressing current healthcare challenges. With the increasing demand for novel antiviral compounds and targeted cancer therapies, researchers are exploring the potential of CAS 937047-44-4 as a key intermediate or pharmacophore in drug development programs. Its molecular framework offers opportunities for structural modification to optimize pharmacokinetic properties and target specificity.

The synthesis of 2-Methylpyrrolo[2,1-f][1,2,4]triazin-4-amine typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ catalytic methods and green chemistry principles to improve efficiency and sustainability. Analytical characterization of this compound requires advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structural identity and purity.

In the context of current research trends, this compound has shown promise in several areas of investigation. Scientists are particularly interested in its potential as a kinase inhibitor scaffold, with possible applications in oncology and inflammatory diseases. The nitrogen-rich heterocyclic system may also contribute to DNA intercalation properties, making it relevant for certain antimicrobial applications. However, it's important to note that most research remains at the preclinical stage, with further studies needed to fully evaluate its therapeutic potential.

From a commercial perspective, CAS 937047-44-4 is primarily available as a research chemical for pharmaceutical development and academic studies. Suppliers typically offer this compound in milligram to gram quantities, with strict quality control measures to ensure consistency for research purposes. The compound's stability profile requires proper storage conditions, typically at low temperatures and protected from moisture to maintain its integrity over time.

The scientific community continues to explore novel derivatives based on the 2-Methylpyrrolo[2,1-f][1,2,4]triazin-4-amine core structure. Recent publications have described various structure-activity relationship (SAR) studies aimed at optimizing biological activity while minimizing potential toxicity. These efforts align with current drug discovery paradigms that emphasize targeted therapies and precision medicine approaches.

Environmental and safety considerations for handling 937047-44-4 follow standard laboratory protocols for research chemicals. While comprehensive toxicological data may be limited due to its specialized research use, proper personal protective equipment and containment measures are recommended when working with this compound in laboratory settings.

Looking forward, the development of pyrrolotriazine-based compounds like 2-Methylpyrrolo[2,1-f][1,2,4]triazin-4-amine represents an active area of medicinal chemistry research. As computational methods and high-throughput screening technologies advance, researchers can more efficiently explore the therapeutic potential of this chemical scaffold. The compound's unique structural features continue to inspire innovative approaches to addressing unmet medical needs in various therapeutic areas.

For researchers interested in working with CAS 937047-44-4, it's essential to consult recent scientific literature and patent databases to stay updated on the latest developments. The compound's potential applications are continually evolving as new biological targets are identified and synthetic methodologies are refined. This dynamic landscape makes 2-Methylpyrrolo[2,1-f][1,2,4]triazin-4-amine an exciting subject for ongoing investigation in chemical biology and drug discovery.